(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid
Overview
Description
“(2-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid” is a chemical compound . It is a key intermediate in the biosynthesis of various secondary metabolites and is involved in numerous biochemical and physiological processes. It is also a metabolite of Darifenacin .
Synthesis Analysis
The synthesis of this compound involves complex chemical reactions. The NMR data provides insights into the structure of the compound .Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C9H11BO3/c1-6-4-7-5-8 (10 (11)12)2-3-9 (7)13-6/h2-3,5-6,11-12H,4H2,1H3 .Chemical Reactions Analysis
The compound undergoes various chemical reactions. The NMR data provides insights into these reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight, density, boiling point, and melting point . It is also known to be a yellow oil .Scientific Research Applications
Spectroscopic Characterization and Reactivity
A comprehensive study on 2-(5-methyl-1-benzofuran-3-yl) acetic acid (2MBA) highlighted its spectroscopic characterization, quantum chemical analysis, and potential pharmaceutical applications. The study utilized experimental and computational techniques, including FT-IR, FT-Raman, NMR, and UV-Vis spectroscopy, to analyze the molecular structure, vibrational frequencies, and electronic properties of 2MBA. Computational methods helped in understanding the dimer structure, nonlinear optical properties, and the reactivity of the molecule. The findings suggest 2MBA's potential in pharmaceutical applications, supported by molecular docking studies against selected proteins (Hiremath et al., 2019).
Synthesis and Biological Activities
Research on benzofuran pyrazole heterocycles, including derivatives of benzofuran acetic acid, investigated their analgesic and anti-inflammatory activities. Preliminary screenings indicated significant activities in mice models, suggesting the potential therapeutic applications of these compounds (Kenchappa & Bodke, 2020).
Photophysical and Solvent Effect Studies
Another study focused on a benzofuran derivative, (5-methyl-benzofuran-3-yl)-acetic acid hydrazide, examining its photophysical properties, solvent effects, and potential as a luminescent material. The research presented insights into the molecule's solvatochromic behavior, energy band gap, and non-linear optical properties, indicating its applications in designing luminescent materials and fluorescent probes (Maridevarmath et al., 2019).
Antibacterial and Antitubercular Activities
Synthesis of novel Schiff bases from benzofuran quinoline carboxylic acid derivatives revealed significant antibacterial and antitubercular properties. Specific compounds demonstrated high activity against S. aureus and E. faecalis, highlighting the antimicrobial potential of benzofuran-acetic acid derivatives (Bodke et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Benzofuran compounds, which this molecule is a derivative of, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
It is known that benzofuran derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Benzofuran derivatives have been shown to impact a variety of biochemical pathways, leading to their diverse pharmacological activities .
Result of Action
Benzofuran derivatives have been shown to have significant cell growth inhibitory effects in different types of cancer cells .
Properties
IUPAC Name |
2-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c1-7-4-9-5-8(6-11(12)13)2-3-10(9)14-7/h2-3,5,7H,4,6H2,1H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPMMAGXJCCLHSC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC2=C(O1)C=CC(=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20594451 |
Source
|
| Record name | (2-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20594451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
889939-89-3 |
Source
|
| Record name | 2,3-Dihydro-2-methyl-5-benzofuranacetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=889939-89-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2-Methyl-2,3-dihydro-1-benzofuran-5-yl)acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20594451 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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